N-(2,3-dimethylphenyl)[1,1'-biphenyl]-2-carboxamide

• Molecular Formula: C21H19NO
• Molecular Weight: 301.4 g/mol
• IUPAC Name: N-(2,3-dimethylphenyl)-2-phenylbenzamide
• InChI: InChI=1S/C21H19NO/c1-15-9-8-14-20(16(15)2)22-21(23)19-13-7-6-12-18(19)17-10-4-3-5-11-17/h3-14H,1-2H3,(H,22,23)
• InChI Key: KMOJSYNZUHOUGC-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)NC(=O)C2=CC=CC=C2C3=CC=CC=C3)C

Description

N-(2,3-dimethylphenyl)[1,1'-biphenyl]-2-carboxamide, commonly known as DMBC, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. DMBC belongs to the class of carboxamide compounds and has a molecular formula of C24H21NO.

Mechanism of Action

DMBC acts as a positive allosteric modulator of mGluR5 by binding to a site on the receptor that is distinct from the glutamate binding site. Binding of DMBC to mGluR5 results in a conformational change in the receptor, leading to increased activity of downstream signaling pathways. This increased activity leads to enhanced synaptic plasticity and improved learning and memory.
Biochemical and Physiological Effects
DMBC has been shown to enhance synaptic plasticity and improve learning and memory in animal models. DMBC has also been shown to have neuroprotective effects, protecting against neuronal damage caused by oxidative stress and excitotoxicity. DMBC has been found to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that plays a crucial role in neuronal survival, growth, and differentiation.

Advantages and Limitations for Lab Experiments

DMBC has several advantages for use in lab experiments. DMBC is a synthetic compound, which allows for precise control over its concentration and purity. DMBC has been shown to have a high affinity for mGluR5, making it a potent modulator of the receptor. However, DMBC has some limitations for use in lab experiments. DMBC has low solubility in water, which can make it challenging to work with in aqueous solutions. DMBC is also relatively expensive compared to other compounds used in neuroscience research.

Future Directions

DMBC has shown promising results in animal models, but further research is needed to determine its potential for clinical use. Future research should focus on investigating the safety and efficacy of DMBC in humans. DMBC may have potential applications in the treatment of cognitive disorders such as Alzheimer's disease and schizophrenia. DMBC may also have applications in the field of drug addiction, as mGluR5 has been implicated in the development of addiction to drugs such as cocaine and alcohol.

Synthesis Methods

The synthesis of DMBC involves the reaction of 2,3-dimethylaniline with 4-bromo-1-biphenylcarboxylic acid in the presence of a catalyst such as copper powder. The reaction results in the formation of DMBC as a white crystalline solid. The purity of DMBC can be increased through recrystallization from a suitable solvent.

Scientific Research Applications

DMBC has shown potential applications in scientific research, particularly in the field of neuroscience. DMBC has been found to act as a positive allosteric modulator of the metabotropic glutamate receptor subtype 5 (mGluR5). mGluR5 is a G protein-coupled receptor that plays a crucial role in synaptic plasticity, learning, and memory. DMBC has been shown to enhance the activity of mGluR5, leading to increased synaptic plasticity and improved learning and memory in animal models.